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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B10800321 Get Quote

Technical Support Center: AVE 0991 Sodium Salt
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

AVE 0991 sodium salt.

Frequently Asked Questions (FAQs)
Q1: What is AVE 0991 sodium salt and what is its primary mechanism of action?

A1: AVE 0991 sodium salt is a nonpeptide, orally active agonist of the Mas receptor, which is

the receptor for Angiotensin-(1-7).[1][2][3] It mimics the effects of Angiotensin-(1-7) on the

endothelium.[1] Its primary mechanism of action is to bind to and activate the Mas receptor,

which is part of the renin-angiotensin system (RAS). This activation often counteracts the

effects of Angiotensin II, leading to downstream effects such as vasodilation and anti-

inflammatory responses.[4][5]

Q2: What are the recommended solvents for dissolving AVE 0991 sodium salt?

A2: AVE 0991 sodium salt is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and

in water.[2][6] For in vivo studies, a common formulation involves a mixture of DMSO, PEG300,

Tween 80, and saline.[7]

Q3: How should I store the solid compound and its stock solutions?
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A3: The solid powder of AVE 0991 sodium salt should be stored at -20°C for up to 3 years.[7]

Stock solutions in DMSO can be stored at -80°C for up to one year.[7] It is recommended to

aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][2]

Troubleshooting Guide
Issue 1: Difficulty in dissolving AVE 0991 sodium salt in DMSO.

Question: I am having trouble getting AVE 0991 sodium salt to dissolve completely in

DMSO, even at the recommended concentrations. What should I do?

Answer:

Use fresh, high-quality DMSO: DMSO is hygroscopic and can absorb moisture from the

air, which can significantly impact the solubility of compounds.[1][2] Always use newly

opened or properly stored anhydrous DMSO.

Apply sonication: Sonication is often recommended to aid in the dissolution of AVE 0991
sodium salt in DMSO.[7] Ensure your sonicator is functioning correctly and apply

sonication for short intervals to avoid heating the sample.

Gentle warming: If sonication is not sufficient, gentle warming of the solution (e.g., to

37°C) may help. However, be cautious about the stability of the compound at elevated

temperatures.

Issue 2: Precipitation of the compound when diluting a DMSO stock solution into an aqueous

buffer.

Question: My AVE 0991 sodium salt precipitates out of solution when I dilute my DMSO

stock into my aqueous experimental buffer. How can I prevent this?

Answer:

Lower the final concentration: The most straightforward solution is to decrease the final

concentration of AVE 0991 sodium salt in your aqueous buffer. The solubility in aqueous

solutions is generally lower than in pure DMSO.
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Optimize the solvent composition: If your experimental protocol allows, consider adding a

small percentage of a co-solvent like PEG300 or using a buffer containing a surfactant like

Tween 80 to improve solubility.

Prepare the aqueous solution directly: For lower concentrations, it might be possible to

dissolve AVE 0991 sodium salt directly in the aqueous buffer with the aid of sonication.[2]

Issue 3: Inconsistent experimental results.

Question: I am observing high variability in my experimental results when using AVE 0991
sodium salt. Could this be related to solubility issues?

Answer: Yes, inconsistent solubility can lead to variability in the effective concentration of the

compound in your experiments.

Ensure complete dissolution: Before each experiment, visually inspect your stock solution

to ensure there is no precipitate. If necessary, briefly sonicate the stock solution before

making dilutions.

Prepare fresh dilutions: It is best practice to prepare fresh dilutions from your stock

solution for each experiment to ensure concentration accuracy.

Proper storage: As mentioned, avoid multiple freeze-thaw cycles of your stock solution by

preparing aliquots.[1][2]

Data Presentation
Table 1: Solubility of AVE 0991 Sodium Salt
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Solvent Concentration Notes Reference

DMSO
100 mg/mL (165.92

mM)

Ultrasonic assistance

is recommended.

DMSO is hygroscopic.

[2]

Water 50 mg/mL (82.96 mM)
Ultrasonic assistance

is recommended.
[2]

Saline Formulation
≥ 2.5 mg/mL (4.31

mM)

A clear solution can

be achieved with a

specific protocol.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weigh out the required amount of AVE 0991 sodium salt (Molecular Weight: 602.69 g/mol ).

Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

Vortex the solution briefly to mix.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C.[1][2]

Protocol 2: Preparation of an In Vivo Formulation (2 mg/mL)

This protocol is adapted from a formulation intended for in vivo use and results in a clear

solution.[7]

Prepare a 20 mg/mL stock solution of AVE 0991 sodium salt in DMSO.

In a sterile tube, add 100 µL of the 20 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.
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Add 50 µL of Tween 80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. The final concentration will be 2

mg/mL.

Vortex the final solution gently before use.
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Caption: Simplified signaling pathway of the Renin-Angiotensin System and the action of AVE

0991.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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